Psora-4
Overview
Description
Psora-4 is a potent, small-molecule inhibitor of voltage-gated potassium channels . It has been shown to increase longevity and health span in the nematode Caenorhabditis elegans . Psora-4 has a relatively simple molecular structure and a molecular weight of 334.37 g/mol .
Molecular Structure Analysis
The molecular formula of Psora-4 is C21H18O4 . It has a relatively simple molecular structure . The structure is consistent with the mass spectrum .Physical And Chemical Properties Analysis
Psora-4 is a solid substance . It has a molecular weight of 334.37 . It is insoluble in H2O, but soluble in EtOH with ultrasonic and in DMSO .Scientific Research Applications
Longevity and Health Span Promotion in C. elegans
- Application Summary : Psora-4 has been shown to increase longevity and health span in the nematode Caenorhabditis elegans . It acts as a caloric restriction mimetic, which is a substance that can mimic the metabolic, hormonal, and physiological effects of calorie restriction, thereby potentially slowing aging and preventing age-associated diseases .
- Methods of Application : Psora-4 was identified as a lifespan-extending compound in a large, unbiased screen of 1280 compounds . The lifespan benefits of Psora-4 in C. elegans were observed both in liquid medium and on solid NGM plates .
- Results : Psora-4 increases the production of free radicals and modulates genes related to stress response . It was found to intersect closely with the target set of caloric restriction (CR) genes, suggesting that it, in part, acts as a CR mimetic .
Enhancement of Differentiation and Maturation in Neural Progenitor Cells
- Application Summary : Psora-4 has been found to enhance differentiation and maturation in neural progenitor cells (NPCs) . This could potentially aid in therapies for multiple sclerosis (MS), an inflammatory demyelinating disease of the CNS .
- Methods of Application : A small-molecule selective blocker for Kv1.3, Psora-4, was added to the differentiation medium of cultured mouse NPCs to assess its effect on NPC differentiation efficiency .
- Results : Psora-4 induced a significant increase in the percentage of neurons . Both morphological and electrophysiological analyses suggested that NPC-derived neurons in the presence of Psora-4 were more mature .
Longevity and Health Span Promotion in C. elegans
- Application Summary : Psora-4 has been shown to increase longevity and health span in the nematode Caenorhabditis elegans . It acts as a caloric restriction mimetic, which is a substance that can mimic the metabolic, hormonal, and physiological effects of calorie restriction, thereby potentially slowing aging and preventing age-associated diseases .
- Methods of Application : Psora-4 was identified as a lifespan-extending compound in a large, unbiased screen of 1280 compounds . The lifespan benefits of Psora-4 in C. elegans were observed both in liquid medium and on solid NGM plates .
- Results : Psora-4 increases the production of free radicals and modulates genes related to stress response . It was found to intersect closely with the target set of caloric restriction (CR) genes, suggesting that it, in part, acts as a CR mimetic .
Enhancement of Differentiation and Maturation in Neural Progenitor Cells
- Application Summary : Psora-4 has been found to enhance differentiation and maturation in neural progenitor cells (NPCs) . This could potentially aid in therapies for multiple sclerosis (MS), an inflammatory demyelinating disease of the CNS .
- Methods of Application : A small-molecule selective blocker for Kv1.3, Psora-4, was added to the differentiation medium of cultured mouse NPCs to assess its effect on NPC differentiation efficiency .
- Results : Psora-4 induced a significant increase in the percentage of neurons . Both morphological and electrophysiological analyses suggested that NPC-derived neurons in the presence of Psora-4 were more mature .
Future Directions
Psora-4 has been shown to increase the production of free radicals and modulate genes related to stress response . Its effect intersects closely with the target set of caloric restriction (CR) genes, suggesting that it, in part, acts as a CR mimetic . This discovery suggests a novel avenue for mimicking CR and extending a healthy lifespan .
properties
IUPAC Name |
4-(4-phenylbutoxy)furo[3,2-g]chromen-7-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18O4/c22-20-10-9-16-19(25-20)14-18-17(11-13-23-18)21(16)24-12-5-4-8-15-6-2-1-3-7-15/h1-3,6-7,9-11,13-14H,4-5,8,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJAWGNIQEOFURP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCCOC2=C3C=CC(=O)OC3=CC4=C2C=CO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10424970 | |
Record name | Psora-4 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10424970 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Psora-4 | |
CAS RN |
724709-68-6 | |
Record name | Psora-4 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10424970 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(4-Phenylbutoxy)psoralen | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Psora-4 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QDY3FLF2DY | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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